molecular formula C16H18N4O3S B5822633 N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-3-methyl-2-nitrobenzamide

N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-3-methyl-2-nitrobenzamide

Cat. No. B5822633
M. Wt: 346.4 g/mol
InChI Key: PZSCLZPYDXOVBT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of thiadiazole derivatives, including compounds similar to the target molecule, involves multistep chemical reactions that typically start from precursors such as nitrobenzamide or thiobenzamide derivatives. These processes may involve click chemistry, hetero Diels-Alder reactions, and various cyclization methods to construct the thiadiazole core and introduce substituents like the cyclohexyl and nitro groups (Tahghighi et al., 2012).

Molecular Structure Analysis

Molecular structure analysis of similar compounds, such as N-cyclohexyl-2-nitrobenzamide, is typically performed using spectroscopic techniques and X-ray diffraction analysis. These methods provide detailed information on the molecular geometry, including bond lengths, angles, and the overall 3D arrangement of atoms, which is crucial for understanding the compound's reactivity and properties (Saeed et al., 2010).

Chemical Reactions and Properties

The chemical reactions and properties of thiadiazole derivatives can be diverse, depending on the substituents attached to the core structure. Reactions may include nucleophilic substitution, oxidation, and reduction processes, which can significantly alter the compound's functionality and reactivity. The presence of functional groups like nitro, amino, and sulfonamide influences the chemical behavior of these molecules (Androsov, 2008).

Safety and Hazards

Sigma-Aldrich provides the compound “N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-methylbenzenesulfonamide” as part of a collection of rare and unique chemicals. They do not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity .

properties

IUPAC Name

N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-3-methyl-2-nitrobenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H18N4O3S/c1-10-6-5-9-12(13(10)20(22)23)14(21)17-16-19-18-15(24-16)11-7-3-2-4-8-11/h5-6,9,11H,2-4,7-8H2,1H3,(H,17,19,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PZSCLZPYDXOVBT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=CC=C1)C(=O)NC2=NN=C(S2)C3CCCCC3)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H18N4O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

346.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.